N-benzyl-6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: N-benzyl-6-imino-11-methyl-7-(3-morpholin-4-ylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C27H30N6O3/c1-19-7-5-11-33-24(19)30-25-22(27(33)35)17-21(26(34)29-18-20-8-3-2-4-9-20)23(28)32(25)12-6-10-31-13-15-36-16-14-31/h2-5,7-9,11,17,28H,6,10,12-16,18H2,1H3,(H,29,34)
• InChI Key: DZMMIGSNRKYRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCN4CCOCC4)C(=O)NCC5=CC=CC=C5
• Molecular Formula: C27H30N6O3
• Molecular Weight: 486.6 g/mol
• CAS No.: 867136-61-6

Description

The compound appears to contain several functional groups, including an imino group, a carboxamide group, and a morpholine ring. Morpholine is a common solvent and building block in organic synthesis. The presence of these functional groups suggests that this compound could be involved in a variety of chemical reactions.

Scientific Research Applications

Synthesis and Structural Studies

• Compounds similar to the specified chemical have been synthesized and studied for their crystal structures and biological activities, particularly in cancer research. For instance, the synthesis and crystal structure of 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, which showed effective inhibition of cancer cell proliferation, provides insights into the potential applications of such compounds in oncology research (Lu et al., 2017).

Antimicrobial Applications

• Derivatives containing morpholine moieties, which are structurally related to the compound , have been designed and synthesized as antimicrobial agents. These compounds, including 1,2,4-triazole derivatives, have shown good to moderate antimicrobial activity, suggesting the potential use of the specified compound in developing new antimicrobial agents (Sahin et al., 2012).

Antifungal Activity

• N-Benzoyl-N'-dialkylthiourea derivatives and their complexes, which share structural features with the specified compound, have been synthesized and demonstrated antifungal activity against major plant pathogens. This indicates the compound's potential application in agriculture and plant disease management (Weiqun et al., 2005).

Chemical Modification for Diverse Applications

• The specified compound, due to its complex structure, may be amenable to various chemical modifications. This flexibility allows for the synthesis of a wide range of derivatives with potential applications in different fields, such as the development of new therapeutic agents or materials with unique properties (Ji et al., 2018).